Cas no 329909-67-3 (Benzenamine, 2-chloro-5-[(difluoromethyl)sulfonyl]-)

Benzenamine, 2-chloro-5-[(difluoromethyl)sulfonyl]- structure
329909-67-3 structure
Product Name:Benzenamine, 2-chloro-5-[(difluoromethyl)sulfonyl]-
CAS No:329909-67-3
MF:C7H6ClF2NO2S
MW:241.64284658432
CID:2192347
PubChem ID:825468
Update Time:2025-04-21

Benzenamine, 2-chloro-5-[(difluoromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-chloro-5-[(difluoromethyl)sulfonyl]-
    • 2-Chloro-5-((difluoromethyl)sulfonyl)aniline
    • 329909-67-3
    • DB-342223
    • AG-690/12764075
    • SR-01000315631
    • CS-0268939
    • Z56796563
    • 2-chloro-5-[(difluoromethyl)sulfonyl]aniline
    • SR-01000315631-1
    • AKOS000524586
    • Inchi: 1S/C7H6ClF2NO2S/c8-5-2-1-4(3-6(5)11)14(12,13)7(9)10/h1-3,7H,11H2
    • InChI Key: DQPFTMXCLSJVFH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1N)S(C(F)F)(=O)=O

Computed Properties

  • Exact Mass: 240.9775836g/mol
  • Monoisotopic Mass: 240.9775836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 68.5Ų
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